Cas no 1490364-43-6 (6-CHLORO-3-ETHYL-4-METHYLPYRIDAZINE)

• Product Name: 6-CHLORO-3-ETHYL-4-METHYLPYRIDAZINE
• CAS No: 1490364-43-6
• MF: C₇H₉ClN₂
• MW: 156.612760305405
• CID: 5577970
• PubChem ID: 58661543
• Update Time: 2025-06-15

6-CHLORO-3-ETHYL-4-METHYLPYRIDAZINE Chemical and Physical Properties

Names and Identifiers

• 6-chloro-3-ethyl-4-methylpyridazine
• Pyridazine, 6-chloro-3-ethyl-4-methyl-
• 6-CHLORO-3-ETHYL-4-METHYLPYRIDAZINE

• Inchi： 1S/C7H9ClN2/c1-3-6-5(2)4-7(8)10-9-6/h4H,3H2,1-2H3
• InChI Key： ANSRVOCQAGWFJL-UHFFFAOYSA-N
• SMILES： C1(CC)=NN=C(Cl)C=C1C

Computed Properties

• Exact Mass: 156.0454260g/mol
• Monoisotopic Mass: 156.0454260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Density: 1.143±0.06 g/cm3(Predicted)
• Boiling Point: 282.1±35.0 °C(Predicted)
• pka: 2.15±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives

Additional information on 6-CHLORO-3-ETHYL-4-METHYLPYRIDAZINE

Comprehensive Overview of 6-CHLORO-3-ETHYL-4-METHYLPYRIDAZINE (CAS No. 1490364-43-6): Properties, Applications, and Industry Insights

6-CHLORO-3-ETHYL-4-METHYLPYRIDAZINE (CAS No. 1490364-43-6) is a specialized heterocyclic compound belonging to the pyridazine family, which has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure characterized by a chloro substitution at the 6-position, an ethyl group at the 3-position, and a methyl group at the 4-position, contributing to its distinct chemical reactivity and potential applications. Researchers and industry professionals frequently search for terms like "pyridazine derivatives synthesis", "chloro-substituted heterocycles", and "ethyl-methyl pyridazine applications", reflecting the growing interest in this niche chemical domain.

The compound’s molecular formula, C₇H₉ClN₂, and its moderate lipophilicity make it a promising candidate for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. Recent studies highlight its potential as a building block for biologically active molecules, aligning with the trending focus on fragment-based drug design (FBDD). Searches related to "CNS drug intermediates" and "heterocyclic scaffolds in medicinal chemistry" underscore its relevance in modern pharmacology.

In agrochemical applications, 6-CHLORO-3-ETHYL-4-METHYLPYRIDAZINE is explored for its role in synthesizing crop protection agents, owing to its structural similarity to commercially successful pyridazine-based herbicides. The demand for sustainable agrochemicals and green chemistry alternatives has driven inquiries into "pyridazine agrochemical derivatives" and "eco-friendly pesticide synthesis", positioning this compound as a subject of innovation.

From a synthetic chemistry perspective, the compound’s chloro and alkyl functional groups offer versatile sites for further modifications, such as cross-coupling reactions or nucleophilic substitutions. Laboratories frequently investigate "pyridazine functionalization techniques" and "halogenated heterocycle reactivity", reflecting its utility in organic synthesis. Notably, its stability under standard conditions makes it a practical intermediate for high-throughput screening (HTS) libraries.

Environmental and regulatory considerations are also critical. While 6-CHLORO-3-ETHYL-4-METHYLPYRIDAZINE is not classified as hazardous under current guidelines, its handling requires adherence to Good Laboratory Practices (GLP). Queries like "pyridazine compound safety profiles" and "regulatory compliance for heterocycles" emphasize the need for transparent data on its ecotoxicology and biodegradability.

In conclusion, 6-CHLORO-3-ETHYL-4-METHYLPYRIDAZINE (CAS No. 1490364-43-6) represents a multifaceted tool for researchers exploring drug discovery, agrochemical development, and materials science. Its alignment with trending topics like "precision synthesis" and "molecular diversity" ensures its continued relevance in scientific discourse.